Cas no 1023811-68-8 (4-[(3-Methyl-1,2,4-oxadiazol-5-yl)methoxy]benzoic acid)

• Product Name: 4-[(3-Methyl-1,2,4-oxadiazol-5-yl)methoxy]benzoic acid
• CAS No: 1023811-68-8
• MF: C₁₁H₁₀N₂O₄
• MW: 234.2081
• CID: 5095714
• Update Time: 2025-10-29

4-[(3-Methyl-1,2,4-oxadiazol-5-yl)methoxy]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(3-methyl-1,2,4-oxadiazol-5-yl)methoxy]benzoic acid
• Benzoic acid, 4-[(3-methyl-1,2,4-oxadiazol-5-yl)methoxy]-
• 4-((3-methyl-1,2,4-oxadiazol-5-yl)methoxy)benzoic acid
• starbld0029745
• BBL031602
• STL253074
• 4-[(3-Methyl-1,2,4-oxadiazol-5-yl)methoxy]benzoic acid

• Inchi： 1S/C11H10N2O4/c1-7-12-10(17-13-7)6-16-9-4-2-8(3-5-9)11(14)15/h2-5H,6H2,1H3,(H,14,15)
• InChI Key： JKKJMIJFMZNRCM-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C1=NC(C([H])([H])[H])=NO1)C1C([H])=C([H])C(C(=O)O[H])=C([H])C=1[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 1.6
• Topological Polar Surface Area: 85.4

Additional information on 4-[(3-Methyl-1,2,4-oxadiazol-5-yl)methoxy]benzoic acid

Research Briefing on 4-[(3-Methyl-1,2,4-oxadiazol-5-yl)methoxy]benzoic acid (CAS: 1023811-68-8)

4-[(3-Methyl-1,2,4-oxadiazol-5-yl)methoxy]benzoic acid (CAS: 1023811-68-8) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting various diseases, including inflammatory disorders, metabolic syndromes, and certain types of cancers. This briefing synthesizes the latest research findings on this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The compound's structure features a benzoic acid moiety linked to a 3-methyl-1,2,4-oxadiazole ring via a methoxy bridge, which confers unique physicochemical properties. Recent studies have demonstrated that this structural motif is critical for its interaction with specific biological targets, such as enzymes and receptors involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 4-[(3-Methyl-1,2,4-oxadiazol-5-yl)methoxy]benzoic acid exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking and kinetic assays to elucidate the binding mechanism, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its anti-inflammatory properties, recent preclinical studies have investigated the compound's role in metabolic regulation. A 2022 paper in Bioorganic & Medicinal Chemistry Letters highlighted its ability to modulate peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor involved in glucose and lipid metabolism. The researchers synthesized a series of derivatives and evaluated their efficacy in vitro, identifying 4-[(3-Methyl-1,2,4-oxadiazol-5-yl)methoxy]benzoic acid as a promising candidate for further optimization in the treatment of type 2 diabetes and obesity.

Another area of active research is the compound's potential anticancer activity. A 2023 study in the European Journal of Medicinal Chemistry explored its effects on cancer cell proliferation and apoptosis. The results indicated that the compound could induce cell cycle arrest and apoptosis in certain cancer cell lines, possibly through the inhibition of key signaling pathways such as PI3K/Akt. These findings underscore its potential as a scaffold for the development of targeted anticancer therapies.

Despite these promising results, challenges remain in the clinical translation of 4-[(3-Methyl-1,2,4-oxadiazol-5-yl)methoxy]benzoic acid. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further structural optimization and in vivo studies. Recent advancements in prodrug strategies and formulation technologies, however, offer potential solutions to these challenges. For example, a 2023 patent application disclosed a novel prodrug derivative designed to enhance oral bioavailability while maintaining the parent compound's pharmacological activity.

In conclusion, 4-[(3-Methyl-1,2,4-oxadiazol-5-yl)methoxy]benzoic acid (CAS: 1023811-68-8) represents a versatile and promising compound in the field of medicinal chemistry. Its diverse biological activities, ranging from anti-inflammatory to anticancer effects, make it a valuable candidate for further research and development. Future studies should focus on optimizing its pharmacokinetic properties and elucidating its mechanisms of action in greater detail to facilitate its transition from the bench to the bedside.